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Compound of Interest

Compound Name: Phenyramidol Hydrochloride

Cat. No.: B1677683 Get Quote

Essential Safety and Handling Guide: Phenyramidol
Hydrochloride
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Phenyramidol
Hydrochloride. The following procedures are designed to ensure a safe laboratory

environment by outlining operational steps, personal protective equipment requirements,

disposal methods, and emergency responses.

Hazard Identification and Safety Data
Phenyramidol Hydrochloride is a pharmaceutical compound used as an analgesic and

muscle relaxant.[1] While comprehensive toxicity data is not readily available in the provided

safety data sheets, it is classified as a "pharmaceutical related compound of unknown potency"

and should be handled with care.[2] It is crucial to avoid contact with skin and eyes, and to

prevent the formation of dust and aerosols during handling.[2]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1677683?utm_src=pdf-interest
https://www.benchchem.com/product/b1677683?utm_src=pdf-body
https://www.benchchem.com/product/b1677683?utm_src=pdf-body
https://www.benchchem.com/product/b1677683?utm_src=pdf-body
https://www.benchchem.com/product/b1677683?utm_src=pdf-body
https://www.benchchem.com/product/b1677683?utm_src=pdf-body
https://www.practo.com/medicine-info/phenyramidol-2570-api
https://www.cleanchemlab.com/product-mads-view.php?url=Phenyramidol-Hydrochloride
https://www.cleanchemlab.com/product-mads-view.php?url=Phenyramidol-Hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

Chemical Formula C₁₃H₁₄N₂O · HCl [2]

Molecular Weight 250.72 g/mol [3][4]

Appearance
White to cream-colored

crystalline powder
[3]

Solubility
Freely soluble in Ethanol,

Methanol, and Water
[3]

Storage Conditions
Refrigerator; Cool, dry, well-

ventilated place
[2][3]

Incompatibilities
Strong oxidizing agents, Acids,

Strong bases, Heat
[3]

Exposure and Toxicity Data

Parameter Value Source

Acute Toxicity (Oral LD50) No data available [2]

Airborne Exposure Limits None established [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final barrier against exposure. The following equipment is

mandatory when handling Phenyramidol Hydrochloride.
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Protection Type Specification Rationale and Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

dust particles entering the

eyes.[2][5]

Skin Protection
Fire/flame resistant and

impervious lab coat or clothing.

Prevents contact of the

chemical with skin.[2][5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Gloves must be

inspected prior to use.

Provides a direct barrier

against skin contact. Powder-

free gloves are recommended

to avoid contamination.[2][5][6]

Respiratory Protection

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirator. A full-

face respirator may be

required if exposure limits are

exceeded or irritation occurs.

Protects against inhalation of

dust and aerosols, which is a

primary exposure route.[2][5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

1. Preparation and Planning:

Ensure all necessary PPE is available and in good condition.

Verify that a chemical fume hood or other appropriate exhaust ventilation is operational.[2]

Locate the nearest safety shower and eyewash station.

Prepare all necessary equipment and reagents before handling the compound.

2. Handling the Compound:

Conduct all weighing and manipulation of Phenyramidol Hydrochloride powder within a

chemical fume hood or ventilated enclosure to control dust.[2]
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Avoid any direct contact with the substance. Use spatulas and other appropriate tools.[3]

Keep the container tightly closed when not in use.[2][3]

Do not eat, drink, or smoke in the handling area.[3]

3. Decontamination:

After handling, thoroughly wash gloves, then remove and dispose of them properly.

Wash hands thoroughly with soap and water.[2][3]

Clean all work surfaces and equipment to remove any residual contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://mubychem.com/phenyramidolhydrochloridemanufacturers.html
https://www.cleanchemlab.com/product-mads-view.php?url=Phenyramidol-Hydrochloride
https://mubychem.com/phenyramidolhydrochloridemanufacturers.html
https://mubychem.com/phenyramidolhydrochloridemanufacturers.html
https://www.cleanchemlab.com/product-mads-view.php?url=Phenyramidol-Hydrochloride
https://mubychem.com/phenyramidolhydrochloridemanufacturers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling
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4. Disposal
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Safe Handling Workflow for Phenyramidol Hydrochloride.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste: All excess or expired Phenyramidol Hydrochloride must be treated as

hazardous waste. It should be collected in a clearly labeled, sealed container.[2]

Contaminated Materials: All disposable materials that have come into contact with the

compound, including gloves, bench paper, and pipette tips, must be disposed of as

hazardous waste.[7]

Disposal Method: Waste should be handled by a licensed hazardous material disposal

company.[2] Incineration in a facility equipped with an afterburner and scrubber is a

recommended method.[2]

Environmental Precautions: Do not allow the chemical or its waste to enter drains, water

courses, or the soil.[2]

Emergency Procedures
Immediate and appropriate action is required in the event of an accidental spill or exposure.

Spill Response:

Evacuate: Keep unnecessary personnel away from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.

Contain: For large spills, cover with an inert, non-combustible absorbent material like sand or

earth.[3] For small spills, carefully sweep or vacuum the material. Avoid generating dust.[2][3]

Collect: Place the spilled material and cleanup supplies into a suitable, labeled container for

hazardous waste disposal.[2][3]

Clean: Thoroughly clean the spill surface to remove any remaining contamination.[2]

First-Aid Measures:
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Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids

open. Seek medical attention.[2]

Skin Contact: Take off contaminated clothing immediately.[2] Wash the affected area with

soap and plenty of water. Seek medical attention if irritation develops or persists.[2]

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms develop, call a

physician.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Spill Personnel Exposure

Emergency Event

Evacuate Area

Type

Skin Contact:
Wash with Soap & Water

Type

Eye Contact:
Rinse for 15 min

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Do Not Induce Vomiting

Contain Spill
(No Dust)

Collect in Waste Container

Decontaminate Surface

Seek Immediate
Medical Attention

If Exposed During Cleanup
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Emergency Response Protocol for Phenyramidol Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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